Cas no 775351-56-9 (2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile is a boronic ester derivative featuring a nitrile and phenolic hydroxyl group. This compound is widely utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl structures in pharmaceutical and materials chemistry. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety enhances stability and handling under ambient conditions, while the hydroxyl group offers additional reactivity for further functionalization. Its high purity and consistent performance make it valuable for constructing complex molecular frameworks. The compound is typically employed in controlled environments due to its sensitivity to moisture and air, requiring storage under inert conditions to maintain reactivity.
2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile structure
775351-56-9 structure
Product Name:2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
CAS No:775351-56-9
MF:C13H16BNO3
MW:245.082043647766
MDL:MFCD16994355
CID:1039176
PubChem ID:11481958
Update Time:2025-06-26

2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
    • RB2095
    • MB15465
    • FCH2775116
    • BC001214
    • AB0061082
    • AX8239945
    • ST24022256
    • Z5118
    • 3-Cyano-4-bydroxy-boronic acid pinacol ester
    • 2-Hydroxy-(benzonitrile)-5-boronic acid pinacol ester
    • (3-CYANO-4-HYDROXYPHENYL)BORONIC ACID PINACOL ESTER
    • BEN
    • AKOS016000989
    • DS-2123
    • FT-0696436
    • MFCD16994355
    • SY047351
    • DTXSID30467304
    • 2-Hydroxy-5-(4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolan-2-yl)benzonitrile
    • 775351-56-9
    • Z1741980134
    • 2-HYDROXY-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZONITRILE
    • 3-Cyano-4-hydroxyphenylboronic Acid Pinacol Ester
    • SCHEMBL4745737
    • CS-W018779
    • AMY40985
    • EN300-1706331
    • A865202
    • DA-02871
    • DTXCID20418123
    • MDL: MFCD16994355
    • Inchi: 1S/C13H16BNO3/c1-12(2)13(3,4)18-14(17-12)10-5-6-11(16)9(7-10)8-15/h5-7,16H,1-4H3
    • InChI Key: PUOBFTBTFCPICR-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=C(C#N)C=2)O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 245.12200
  • Monoisotopic Mass: 245.1223235g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.5

Experimental Properties

  • PSA: 62.48000
  • LogP: 1.56308

2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Pricemore >>

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2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:775351-56-9)2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
Order Number:A865202
Stock Status:in Stock
Quantity:25g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:52
Price ($):630.0/161.0
Email:sales@amadischem.com

Additional information on 2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

Introduction to 2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (CAS No. 775351-56-9)

2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 775351-56-9, belongs to a class of molecules that incorporate boronic acid derivatives, which are widely recognized for their utility in various synthetic transformations and biological assays.

The molecular structure of 2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile features a benzonitrile core substituted with a hydroxyl group at the 2-position and a boronic acid moiety at the 5-position. The boronic acid group is protected by a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl substituent, which enhances its stability and reactivity in various chemical reactions. This protective group is particularly important in cross-coupling reactions, where it serves as an effective intermediate for forming carbon-carbon bonds.

One of the most compelling aspects of this compound is its role in pharmaceutical synthesis. Boronic acid derivatives are well-documented for their participation in Suzuki-Miyaura cross-coupling reactions, which are fundamental in the construction of complex organic molecules. The presence of the tetramethyl-substituted dioxaborolane group makes this compound an excellent precursor for such reactions, facilitating the introduction of aryl groups into larger molecular frameworks. This capability is particularly valuable in the development of novel therapeutic agents.

Recent research has highlighted the utility of 2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile in the synthesis of biologically active compounds. For instance, studies have demonstrated its effectiveness in generating substituted benzoic acids and nitriles through palladium-catalyzed reactions. These intermediates are crucial for developing drugs targeting various diseases, including cancer and inflammatory disorders. The hydroxyl group at the 2-position provides a handle for further functionalization via etherification or esterification reactions, expanding the compound's synthetic versatility.

The benzonitrile moiety itself is a well-known pharmacophore in medicinal chemistry. It is present in numerous FDA-approved drugs due to its ability to interact with biological targets such as enzymes and receptors. By incorporating this group into 2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile, researchers can leverage its known bioactivity while exploring new therapeutic possibilities through structural modifications.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The boronic acid derivative can be used to develop polymers with specific functionalities. For example, it can serve as a monomer or cross-linking agent in the creation of borate esters and other polymeric materials that exhibit unique properties such as biodegradability or enhanced thermal stability.

The synthesis of 2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,dioxaborlan - 2 - yl)benzonitrile involves multi-step organic transformations that require precise control over reaction conditions. The protection and deprotection of the boronic acid group are critical steps that must be carefully optimized to ensure high yields and purity. Advances in catalytic systems have made these processes more efficient and scalable,which is essential for industrial applications.

From a research perspective,the study of CAS No. 775351 - 56 - 9 continues to evolve with emerging methodologies。Recent innovations in flow chemistry have enabled more efficient synthesis routes,reducing waste and improving reproducibility。Moreover,the integration of computational chemistry techniques allows researchers to predict reaction outcomes with greater accuracy,facilitating the design of novel derivatives。

The growing interest in green chemistry has also influenced the development of synthetic strategies for this compound。Efforts are underway to minimize hazardous byproducts and employ sustainable solvents,aligning with global efforts to reduce environmental impact。These initiatives not only enhance safety but also contribute to cost-effective production processes。

In conclusion,2-Hydroxy - 5 - (4 , 4 , 5 , 5 - tetramethyl - 1 , 3 , 2 - dioxaborolan - 2 - yl)benzonitrile (CAS No. 775351 - 56 - 9) represents a versatile and valuable building block in pharmaceutical and materials science。Its unique structural features enable diverse applications,from drug development to advanced polymer design。As research progresses,this compound will undoubtedly continue to play a pivotal role in innovation across multiple scientific disciplines。

Recommended suppliers
Amadis Chemical Company Limited
(CAS:775351-56-9)2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
A865202
Purity:99%/99%
Quantity:25g/5g
Price ($):630.0/161.0
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